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Compound of Interest

Compound Name: N-butyl-4-iodoaniline

CAS No.: 146904-78-1

Cat. No.: B8773214

Get Quote

Emergency Action & Immediate Safety
Stop. Read this before handling waste.

Critical Hazard Immediate Action

Skin/Eye Contact

Corrosive/Irritant. Flush immediately with water

for 15 minutes.[1][2] Remove contaminated

clothing.[1][3][2][4][5]

Inhalation
Move to fresh air.[1][3][2][4] If breathing is

difficult, give oxygen. Seek medical attention.

Spill

Evacuate area. Do NOT use paper towels for

large spills (combustible). Use vermiculite or

sand.

Incompatibility

DO NOT MIX with strong oxidizers (e.g., Nitric

Acid) or strong acids. Risk of hypergolic reaction

or iodine gas release.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8773214#bc-rfq
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21936&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21936&PLANT=d__ALF
https://www.orgchemboulder.com/SDS/N-(4-Ethoxybenzylidene)-4-butylaniline;%2098%2029743-08-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.fishersci.ca/store/msds?partNumber=AC156610250&productDescription=4-iodoaniline-99-thermo-scientific&language=en&countryCode=CA
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21936&PLANT=d__ALF
https://www.orgchemboulder.com/SDS/N-(4-Ethoxybenzylidene)-4-butylaniline;%2098%2029743-08-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://www.merckmillipore.com/Web-CO-Site/es_ES/-/COP/ShowDocument-File?ProductSKU=MDA_CHEM-820727&DocumentType=MSD&DocumentId=820727_SDS_EU_EN.PDF&DocumentUID=625332&Language=EN&Country=EU&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8773214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Hazard Identification
To dispose of N-butyl-4-iodoaniline safely, you must understand its specific stability profile. As

a halogenated aniline derivative, it combines the toxicity of aromatic amines with the lability of

the carbon-iodine bond.

Chemical Name: N-butyl-4-iodoaniline[6][7]

CAS Number: 146904-78-1 (Primary); Note: Often handled as an analog to 4-iodoaniline

(540-37-4) for safety classification.

Molecular Formula: C

H

IN[7]

Waste Category:Halogenated Organic Waste (Toxic, Irritant, Light-Sensitive).

Key Disposal Drivers (The "Why")
Halogen Content (Iodine): The presence of iodine classifies this strictly as halogenated

waste. It cannot be bulked with non-halogenated solvents (e.g., Acetone, Ethanol) because

incineration of halogens requires specific scrubbers to capture acid gases (HI/I

).

Photosensitivity: The C-I bond is weak (~57 kcal/mol). Exposure to light during waste storage

can cause homolytic cleavage, liberating free iodine (

) which turns the waste purple/brown and increases corrosivity. Amber glass or opaque
containers are mandatory.

Lipophilicity: The N-butyl chain increases lipid solubility compared to simple iodoaniline,

facilitating faster skin absorption. Double-gloving is required.

Pre-Disposal Handling & Segregation
A. Waste Stream Segregation
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Strictly segregate N-butyl-4-iodoaniline from the following streams to prevent uncontrolled

reactions in the waste drum:

Oxidizers: (Nitric acid, Peroxides)

Risk of fire/explosion.

Strong Acids: (HCl, H

SO

)

Exothermic salt formation; potential HI release.

Aqueous Waste: Keep separate to minimize hydrolysis or leaching; dispose as organic

solvent waste.

B. Container Selection
Solids: Wide-mouth HDPE (High-Density Polyethylene) jars.

Liquids: Amber glass bottles (preferred) or fluorinated HDPE.

Venting: Use vented caps if the waste solution contains volatile solvents or if there is a risk of

slow decomposition (pressure buildup).

Disposal Workflows
Workflow 1: Liquid Waste (Mother Liquors & Reaction
Mixtures)
Applicable for: Reaction solvents containing product, HPLC waste, and quenching filtrates.

pH Check: Ensure the waste solution is Neutral (pH 6-8). If acidic/basic due to workup,

neutralize carefully before bottling.

Solvent Compatibility: Verify the carrier solvent (e.g., DCM, Ethyl Acetate) is compatible with

the halogenated waste drum.
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Transfer: Pour into the designated "Halogenated Organic Waste" container.

Light Protection: If using clear glass, wrap the container in aluminum foil immediately.

Workflow 2: Solid Waste (Contaminated Debris)
Applicable for: Weighing boats, gloves, paper towels, and silica gel pads.

Bagging: Place items in a clear, 6-mil polyethylene bag.

Secondary Containment: Place the sealed bag inside a rigid waste drum/pail labeled "Solid

Hazardous Waste."

Silica Gel: Silica used for purification of this compound must be treated as hazardous solid

waste. Do not dry out solvent-wet silica in a fume hood; transfer wet to the solid waste pail to

prevent dust inhalation.

Workflow 3: Trace Residue (Glassware Cleaning)
Triple Rinse: Rinse glassware 3x with a compatible solvent (e.g., Acetone or DCM).

Collect Rinsate: Pour the first three rinses into the Halogenated Liquid Waste container. Do

not pour down the drain.

Wash: After triple rinsing, glassware can be washed normally.

Decision Matrices & Visualizations
Figure 1: Waste Segregation Decision Tree
This logic gate ensures the compound is routed to the correct destruction facility (Incineration

with Scrubber).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8773214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
N-butyl-4-iodoaniline

Physical State?

Solid Waste
(Gloves, Silica, Filter Paper)

Liquid Waste
(Reaction Mix, Rinsate)

Place in 6-mil Poly Bag
Store in Rigid Drum

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Combine in
HALOGENATED Waste Drum

Yes

Does it contain >1%
N-butyl-4-iodoaniline?

No

Treat as
HALOGENATED Waste

Yes

Non-Halogenated Waste
(Only if trace <0.1%)

No

Click to download full resolution via product page

Caption: Decision matrix for segregating N-butyl-4-iodoaniline waste streams. Note that even

non-halogenated solvents must be treated as halogenated waste if significantly contaminated

by the iodine-bearing compound.

Figure 2: Spill Response Protocol
Immediate steps for managing accidental release in the laboratory.
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Spill Detected 1. Evacuate & Ventilate
(Alert Lab Personnel)

2. Don PPE
(Nitrile/Butyl Gloves, Goggles)

3. Absorb
Use Vermiculite or Sand

(NO Paper Towels)

4. Collect
Scoop into HDPE Jar

5. Label
'Hazardous Waste - Toxic'

6. Decontaminate Surface
Soap & Water Wash

Click to download full resolution via product page

Caption: Operational workflow for cleaning up N-butyl-4-iodoaniline spills. Combustible

absorbents (paper) are discouraged due to potential reactivity.

Regulatory & Labeling Compliance
Labeling Requirements
Every container must be labeled before waste is added.[8]

Chemical Name: Write out "N-butyl-4-iodoaniline" (Do not use abbreviations or structures).

Hazard Checkboxes:

Toxic

Irritant[4]

Flammable (Check only if carrier solvent is flammable)

Halogenated[9][10]

US EPA / RCRA Considerations
While N-butyl-4-iodoaniline is not explicitly listed as a P-list or U-list waste, it must be

characterized by the generator:

Characteristic of Toxicity: If the waste stream fails TCLP (Toxicity Characteristic Leaching

Procedure), it is hazardous.

Generator Knowledge: Due to the known toxicity of halogenated anilines, it is standard

industry practice to manage this as Hazardous Waste without testing, to ensure compliance

and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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